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Compound of Interest

Compound Name: Banksialactone A

Cat. No.: B10820750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Banksialactone A, an isochromanone natural product, was first isolated from the Australian

fungus Aspergillus banksianus.[1] It features a 3,4-dihydro-1H-2-benzopyran-1-one

(isochromanone) core, substituted with a hydroxyl group at the 8-position, a methoxy group at

the 6-position, and a methyl group at the 3-position.[2][3] While Banksialactone A itself has

demonstrated weak biological activity, its core structure is considered a valuable scaffold for

the development of new therapeutic agents. This document outlines a proposed total synthesis

of Banksialactone A, based on established methodologies for the synthesis of substituted

isochromanones. As no total synthesis of Banksialactone A has been published to date, this

protocol provides a strategic approach for its chemical synthesis.

Proposed Retrosynthetic Analysis

A retrosynthetic analysis of Banksialactone A suggests that the isochromanone core can be

constructed through the cyclization of a suitably substituted 2-vinylbenzoic acid derivative. The

stereocenter at the 3-position can be introduced via a stereoselective reduction of a

corresponding isocoumarin or through an asymmetric conjugate addition to an α,β-unsaturated

ester. A plausible forward synthesis is detailed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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